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Introduction

Akrobomycin is an anthracycline antibiotic identified by the CAS number 89156-94-5. As a
member of the anthracycline class, it is recognized for its potential antimicrobial and antitumor
properties.[1][2] This technical guide provides a comprehensive overview of the available
scientific information on Akrobomyecin, including its chemical and physical properties,
biological activity, and its role in biochemical pathways. The information is presented to support
research and development efforts in the fields of oncology and microbiology.

Chemical and Physical Properties

Akrobomycin is a complex organic molecule with the chemical formula C26H27NOs.[2] It was
first isolated from Actinomadura roseoviolacea 1029-AV1.[2] The following table summarizes its
key physicochemical properties based on available data.
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Property Value Reference
CAS Number 89156-94-5 [2]
Molecular Formula C26H27NOs [2]
Molecular Weight 481.49 g/mol [2]

Class Anthracycline Antibiotic [1112]

Initial Source Actinomadura roseoviolacea 2]

1029-AV1

Biological Activity
Antimicrobial and Antitumor Activities

Akrobomycin has demonstrated both antimicrobial and antitumor activities.[1][2] While specific
quantitative data from the primary literature is limited, its classification as an anthracycline
suggests a mechanism of action common to this group of compounds.

Mechanism of Action

The precise mechanism of action for Akrobomycin has not been extensively elucidated in
dedicated studies. However, as an anthracycline, it is presumed to share the primary
mechanisms of action of this class, which include:

* DNA Intercalation: Anthracyclines insert themselves between the base pairs of DNA,
disrupting the helical structure and interfering with DNA replication and transcription.

» Topoisomerase Il Inhibition: They can form a stable ternary complex with DNA and
topoisomerase Il, an enzyme crucial for relieving torsional stress in DNA during replication.
This "poisoning” of the enzyme leads to double-strand breaks in the DNA and subsequent

cell death.

o Generation of Reactive Oxygen Species (ROS): The quinone moiety of the anthracycline
structure can undergo redox cycling to produce free radicals, leading to oxidative stress and
cellular damage.
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Biosynthetic Pathway Involvement

Research on the biosynthesis of doxorubicin, a widely used chemotherapy agent, has shed
light on the role of Akrobomycin as an intermediate. A key study on the bioconversion of &-
rhodomycinone glycoside to doxorubicin identified Akrobomycin as a shunt product.[3][4]
Specifically, 10-carboxy-13-deoxycarminomycin (CDOC) can spontaneously decompose into

Akrobomycin through decarboxylation and dehydration.[3]

The following diagram illustrates the position of Akrobomycin within this biosynthetic pathway.
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Biosynthetic pathway showing Akrobomycin as a shunt product.[3]

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and activity testing of
Akrobomycin are not readily available in recent literature. The original 1984 publication by
Imamura et al. would be the primary source for these methods.[5] However, based on general
practices for anthracycline research, the following outlines the likely methodologies that would

have been employed.

Isolation and Purification Workflow

The isolation of Akrobomycin from its source, Actinomadura roseoviolacea, would typically

follow a multi-step purification process.
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A generalized workflow for the isolation of Akrobomycin.

Structure Elucidation

The determination of Akrobomycin's chemical structure would have relied on a combination of

spectroscopic technigues:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the carbon-
hydrogen framework and the connectivity of atoms.

« Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: To characterize the chromophore of the
anthracycline structure.

Conclusion

Akrobomyecin is an anthracycline antibiotic with potential for further investigation as an
antimicrobial and antitumor agent. While detailed, publicly available data is currently scarce, its
structural relationship to other well-characterized anthracyclines and its identified role as a
biosynthetic intermediate provide a solid foundation for future research. Accessing the original
1984 publication is critical for a more in-depth understanding of its initial characterization.
Further studies are warranted to fully elucidate its biological activity, mechanism of action, and
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

